Cas no 349397-52-0 (N,N-bis(cyanomethyl)-4-fluorobenzenesulfonamide)

N,N-bis(cyanomethyl)-4-fluorobenzenesulfonamide structure
349397-52-0 structure
Product Name:N,N-bis(cyanomethyl)-4-fluorobenzenesulfonamide
CAS No:349397-52-0
MF:C10H8FN3O2S
MW:253.252823829651
CID:3067133
PubChem ID:668998
Update Time:2025-04-21

N,N-bis(cyanomethyl)-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N,N-bis(cyanomethyl)-4-fluorobenzenesulfonamide
    • DTXSID001241095
    • Oprea1_567163
    • 349397-52-0
    • N,N-BIS(CYANOMETHYL)-4-FLUOROBENZENE-1-SULFONAMIDE
    • BRD-K64209358-001-01-1
    • 2-{(cyanomethyl)[(4-fluorophenyl)sulfonyl]amino}ethanenitrile
    • AKOS000670564
    • STK019806
    • Oprea1_797340
    • Inchi: 1S/C10H8FN3O2S/c11-9-1-3-10(4-2-9)17(15,16)14(7-5-12)8-6-13/h1-4H,7-8H2
    • InChI Key: JULKYSQDSUPXEA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(N(CC#N)CC#N)(=O)=O

Computed Properties

  • Exact Mass: 253.03212584Da
  • Monoisotopic Mass: 253.03212584Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 93.3Ų
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